![molecular formula C17H19IN2O2S B4707668 N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(4-iodophenyl)thiourea](/img/structure/B4707668.png)
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(4-iodophenyl)thiourea
Overview
Description
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(4-iodophenyl)thiourea, also known as ADAM, is a potent and selective inhibitor of the membrane-bound metalloproteinase, ADAM-17. ADAM-17 is a key enzyme involved in the processing of various cytokines, growth factors, and cell surface receptors. Inhibition of ADAM-17 has been shown to have therapeutic potential in various diseases, including cancer, inflammation, and cardiovascular diseases.
Mechanism of Action
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(4-iodophenyl)thiourea works by inhibiting the activity of this compound-17, which is a key enzyme involved in the processing of various cytokines, growth factors, and cell surface receptors. This compound-17 cleaves the extracellular domain of these molecules, releasing them into the extracellular space, where they can exert their biological effects. Inhibition of this compound-17 by this compound prevents the release of these molecules, thereby reducing their biological activity.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of tumor growth and metastasis, regulation of inflammatory cytokines, and protection against cardiac hypertrophy and fibrosis. This compound has also been shown to have a protective effect on the liver by reducing liver fibrosis and inflammation.
Advantages and Limitations for Lab Experiments
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(4-iodophenyl)thiourea is a potent and selective inhibitor of this compound-17, making it a valuable tool for studying the biological effects of this compound-17 inhibition. However, this compound has some limitations in lab experiments, including its high cost and limited availability. Additionally, this compound may have off-target effects on other metalloproteinases, which could affect the interpretation of experimental results.
Future Directions
There are several future directions for the study of N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(4-iodophenyl)thiourea, including the development of more potent and selective inhibitors of this compound-17, the identification of new biological targets of this compound-17, and the investigation of the role of this compound-17 in other diseases, such as neurodegenerative diseases and autoimmune diseases.
In conclusion, this compound is a potent and selective inhibitor of this compound-17, with therapeutic potential in various diseases, including cancer, inflammation, and cardiovascular diseases. This compound has been extensively studied in various scientific research fields, and its biochemical and physiological effects have been well documented. While this compound has some limitations in lab experiments, it remains a valuable tool for studying the biological effects of this compound-17 inhibition. There are several future directions for the study of this compound, which could lead to new therapeutic targets and treatments for various diseases.
Scientific Research Applications
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(4-iodophenyl)thiourea has been extensively studied in various scientific research fields, including cancer, inflammation, and cardiovascular diseases. In cancer research, this compound has been shown to inhibit tumor growth and metastasis by blocking the shedding of growth factor receptors and cytokines. Inflammation research has also shown that this compound can regulate the release of inflammatory cytokines, such as TNF-α and IL-6. In cardiovascular research, this compound has been shown to have a protective effect on the heart by reducing cardiac hypertrophy and fibrosis.
properties
IUPAC Name |
1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-iodophenyl)thiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19IN2O2S/c1-21-15-8-3-12(11-16(15)22-2)9-10-19-17(23)20-14-6-4-13(18)5-7-14/h3-8,11H,9-10H2,1-2H3,(H2,19,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGNZDFQWLPOXDP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC(=S)NC2=CC=C(C=C2)I)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19IN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.